Cas no 138423-86-6 (1-tert-butyl 2-methyl (2S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate)

1-tert-Butyl 2-methyl (2S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate is a chiral pyrrolidine derivative widely used as an intermediate in organic synthesis and pharmaceutical applications. Its stereospecific (2S) configuration and tert-butyl/methyl ester protection enhance its utility in asymmetric synthesis, enabling precise control over reaction pathways. The 4,4-dimethyl substitution on the pyrrolidine ring contributes to steric hindrance, improving selectivity in nucleophilic or catalytic transformations. This compound is particularly valuable in peptide mimetics and bioactive molecule development due to its rigid, constrained structure. High purity and stability under standard conditions make it a reliable reagent for complex synthetic routes. Its dual carboxylate protection allows selective deprotection, facilitating stepwise functionalization.
1-tert-butyl 2-methyl (2S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate structure
138423-86-6 structure
Product Name:1-tert-butyl 2-methyl (2S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate
CAS No:138423-86-6
MF:C13H23NO4
MW:257.3260242939
MDL:MFCD18914400
CID:64533
PubChem ID:15719914
Update Time:2025-06-07

1-tert-butyl 2-methyl (2S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • (S)-1-tert-Butyl 2-methyl 4,4-dimethylpyrrolidine-1,2-dicarboxylate
    • (S)-1-(tert-Butoxycarbonyl)-4,4-dimethylpyrrolidine-2-carboxylic acid
    • 1,2-Pyrrolidinedicarboxylic acid, 4,4-dimethyl-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S)-
    • L-Boc-4,4-dimethylproline
    • 1,2-Pyrrolidinedicarboxylicacid, 4,4-dimethyl-, 1-(1,1-dimethylethyl) 2-methyl ester, (S)-
    • 1-tert-butyl 2-methyl (2S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate
    • (S)-1-Boc-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester
    • (S)-1-tert-butyl2-methyl4,4-dimethylpyrrolidine-1,2-dicarboxylate
    • SCHEMBL883144
    • AM20080557
    • AKOS016007835
    • 138423-86-6
    • AS-54217
    • Methyl (S)-1-boc-4,4-dimethylpyrrolidine-2-carboxylate
    • 1-O-tert-butyl 2-O-methyl (2S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate
    • CS-WAA0241
    • 1-t-Butyl 2-methyl (2S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate
    • MFCD18914400
    • P17640
    • MDL: MFCD18914400
    • Inchi: 1S/C13H23NO4/c1-12(2,3)18-11(16)14-8-13(4,5)7-9(14)10(15)17-6/h9H,7-8H2,1-6H3/t9-/m0/s1
    • InChI Key: YSKUQLCATBOEBJ-VIFPVBQESA-N
    • SMILES: O(C(C)(C)C)C(N1[C@H](C(=O)OC)CC(C)(C)C1)=O

Computed Properties

  • Exact Mass: 243.14700
  • Monoisotopic Mass: 257.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.117
  • Boiling Point: 345.1°Cat760mmHg
  • Flash Point: 162.5°C
  • Refractive Index: 1.483
  • PSA: 66.84000
  • LogP: 2.04450

1-tert-butyl 2-methyl (2S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
75R0398-1g
(S)-1-Boc-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester
138423-86-6 96%
1g
5919.34CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
75R0398-5g
(S)-1-Boc-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester
138423-86-6 96%
5g
21659CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
75R0398-500mg
(S)-1-Boc-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester
138423-86-6 96%
500mg
3383.69CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
75R0398-250mg
(S)-1-Boc-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester
138423-86-6 96%
250mg
2111.63CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
75R0398-100mg
(S)-1-Boc-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester
138423-86-6 96%
100mg
1484.07CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
75R0398-50mg
(S)-1-Boc-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester
138423-86-6 96%
50mg
1161.82CNY 2021-05-07
Chemenu
CM198458-1g
(S)-1-tert-Butyl 2-methyl 4,4-dimethylpyrrolidine-1,2-dicarboxylate
138423-86-6 95%
1g
$729 2021-06-09
TRC
S282020-25mg
(S)-1-(tert-Butoxycarbonyl)-4,4-dimethylpyrrolidine-2-carboxylicacid
138423-86-6
25mg
$ 250.00 2022-06-03
TRC
S282020-50mg
(S)-1-(tert-Butoxycarbonyl)-4,4-dimethylpyrrolidine-2-carboxylicacid
138423-86-6
50mg
$ 415.00 2022-06-03
TRC
S282020-100mg
(S)-1-(tert-Butoxycarbonyl)-4,4-dimethylpyrrolidine-2-carboxylicacid
138423-86-6
100mg
$ 660.00 2022-06-03
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd